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Compound of Interest

Compound Name:
4,6-Dichloro-2-

(methylthio)pyrimidine

Cat. No.: B019916 Get Quote

An In-depth Technical Guide to the Chemical Properties of 4,6-dichloro-2-
(methylthio)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,6-dichloro-2-(methylthio)pyrimidine is a versatile heterocyclic compound of significant

interest in medicinal chemistry and organic synthesis. Its trifunctional nature, possessing two

reactive chlorine atoms and a methylthio group on a pyrimidine core, makes it a valuable

building block for the synthesis of a wide range of more complex molecules, including potential

therapeutic agents. This technical guide provides a comprehensive overview of the core

chemical properties of 4,6-dichloro-2-(methylthio)pyrimidine, including its physicochemical

characteristics, spectral data, reactivity, and established synthetic protocols.

Chemical and Physical Properties
4,6-dichloro-2-(methylthio)pyrimidine is a white to off-white crystalline solid at room

temperature.[1][2][3] Its key physical and chemical properties are summarized in the table

below.
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Property Value Source(s)

Molecular Formula C₅H₄Cl₂N₂S [1][3][4][5][6]

Molecular Weight 195.07 g/mol [3][4][5][6][7]

Appearance
Off-white to Light yellow

powder or crystals
[1][2][3]

Melting Point 38 - 42 °C (100.4 - 107.6 °F) [1][2][7][8][9]

Boiling Point 135 - 136 °C at 14 mmHg [1][2][7][8][9]

Flash Point > 112 °C (> 233.6 °F) [1][2][5]

Purity >98.0% (GC) [3]

CAS Number 6299-25-8 [1][3][4][5][6][7][8][9]

Spectral Data
Detailed spectral information is crucial for the identification and characterization of 4,6-
dichloro-2-(methylthio)pyrimidine.

Spectroscopy Details

¹H NMR
Data available from Aldrich Chemical Company,

Inc.[4]

¹³C NMR
Data available from Aldrich Chemical Company,

Inc.[4]

Mass Spectrometry
Electron ionization mass spectrum data is

available.[6]

Infrared (IR) Spectroscopy
FTIR (capillary cell: melt) and ATR-IR spectra

are available.[4]

Reactivity and Synthetic Applications
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4,6-dichloro-2-(methylthio)pyrimidine serves as a key intermediate in the synthesis of

various pyrimidine derivatives. The two chlorine atoms at the 4 and 6 positions are susceptible

to nucleophilic substitution, while the methylthio group at the 2 position can be oxidized to a

sulfone, which is also a good leaving group.

A notable reaction is the regioselective displacement of one chlorine atom. For instance,

reaction with sodium ethoxide in ethanol at room temperature exclusively yields 4-chloro-6-

ethoxy-2-(methylthio)pyrimidine.[10] This selective reactivity allows for the sequential

introduction of different functional groups.

The compound is also a precursor for more complex heterocyclic systems. For example, it can

be used to synthesize 4,5,6-trichloropyrimidine-2-carbonitrile through a multi-step process

involving nucleophilic displacement of the chlorine atoms, oxidation of the methylthio group,

cyanation, and subsequent chlorination.[11]

Furthermore, it has been utilized in the synthesis of Kras modulators, highlighting its potential

in cancer research.[12]
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4,6-dichloro-2-(methylthio)pyrimidine
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Reaction Setup

Reagent Addition

Reaction

Workup and Isolation

Stir 4,6-dichloro-2-(methylthio)pyrimidine
in EtOH at 20°C

Add EtONa solution (1M in EtOH)
dropwise

1.

Stir at 20°C for 2 hours

2.

Monitor by TLC

3. (concurrent)

Isolate and purify product

4. (upon completion)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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